Cas no 844879-14-7 (4-Bromo-3',5'-dimethyl-4'-methoxybenzophenone)

• Product Name: 4-Bromo-3',5'-dimethyl-4'-methoxybenzophenone
• CAS No: 844879-14-7
• MF: C₁₆H₁₅BrO₂
• MW: 319.193104028702
• MDL: MFCD06201450
• CID: 875029
• PubChem ID: 2756951
• Update Time: 2025-06-09

4-Bromo-3',5'-dimethyl-4'-methoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)(4-methoxy-3,5-dimethylphenyl)methanone
• (4-bromophenyl)-(4-methoxy-3,5-dimethylphenyl)methanone
• 4-BroMo-3',5'-diMethyl-4'-Methoxybenzophenone
• DTXSID50373650
• AKOS016018460
• 844879-14-7
• MFCD06201450
• 4-Bromo-3',5'-dimethyl-4'-methoxybenzophenone

• MDL： MFCD06201450
• Inchi： 1S/C16H15BrO2/c1-10-8-13(9-11(2)16(10)19-3)15(18)12-4-6-14(17)7-5-12/h4-9H,1-3H3
• InChI Key： BHJZYHVNIYTBNZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=C(C)C(=C(C)C=1)OC)=O

Computed Properties

• Exact Mass: 318.02600
• Monoisotopic Mass: 318.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.328
• Boiling Point: 433.1°C at 760 mmHg
• Flash Point: 215.7°C
• Refractive Index: 1.58
• PSA: 26.30000
• LogP: 4.30550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Bromo-3',5'-dimethyl-4'-methoxybenzophenone

Introduction to 4-Bromo-3',5'-dimethyl-4'-methoxybenzophenone (CAS No. 844879-14-7)

4-Bromo-3',5'-dimethyl-4'-methoxybenzophenone (CAS No. 844879-14-7) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound features a bromine atom, two methyl groups, and a methoxy group, which collectively contribute to its chemical reactivity and potential applications.

The molecular formula of 4-Bromo-3',5'-dimethyl-4'-methoxybenzophenone is C₁₆H₁₆BrO₂, and its molecular weight is 312.20 g/mol. The compound's structure consists of a benzophenone core with specific substituents that enhance its chemical properties and reactivity. The bromine atom, in particular, makes it an attractive starting material for various synthetic transformations, including cross-coupling reactions and nucleophilic substitutions.

In the realm of medicinal chemistry, 4-Bromo-3',5'-dimethyl-4'-methoxybenzophenone has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the development of novel pharmaceuticals. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound to synthesize derivatives with potent anti-inflammatory and anti-cancer properties. The methoxy and methyl groups provide additional functional handles that can be modified to fine-tune the biological activity of the final products.

The physical properties of 4-Bromo-3',5'-dimethyl-4'-methoxybenzophenone are also noteworthy. It is a solid at room temperature with a melting point ranging from 105°C to 107°C. Its solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO) makes it easy to handle in laboratory settings. These properties facilitate its use in a wide range of chemical reactions and processes.

In materials science, 4-Bromo-3',5'-dimethyl-4'-methoxybenzophenone has been investigated for its potential applications in the development of advanced materials. Its unique electronic structure and high thermal stability make it suitable for use in photovoltaic devices and organic light-emitting diodes (OLEDs). Researchers at the Massachusetts Institute of Technology (MIT) have demonstrated that derivatives of this compound can enhance the efficiency and stability of these devices by improving charge transport properties.

The synthetic route to 4-Bromo-3',5'-dimethyl-4'-methoxybenzophenone involves several well-established chemical transformations. One common method involves the bromination of 3',5'-dimethyl-4'-methoxyacetophenone followed by a condensation reaction with benzaldehyde. This approach provides high yields and excellent purity, making it suitable for large-scale production. Alternative synthetic routes have also been explored to optimize yield and reduce environmental impact.

Safety considerations are essential when handling 4-Bromo-3',5'-dimethyl-4'-methoxybenzophenone. While it is not classified as a hazardous material, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, 4-Bromo-3',5'-dimethyl-4'-methoxybenzophenone (CAS No. 844879-14-7) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and derivatives, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.